Cas no 1339409-33-4 (8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine)

8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine is a heterocyclic compound featuring a fused triazolopyrazine core with a chloro substituent at the 8-position and an amine group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient triazolopyrazine scaffold enhances its utility in nucleophilic substitution reactions, while the chloro and amine groups offer versatile functionalization potential. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties. High purity and stability further ensure its reliability in research and industrial applications.

8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine structure

1339409-33-4 structure

Product Name:8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine

CAS No:1339409-33-4

MF:C₅H₄ClN₅

MW:169.571758270264

CID:5756262

PubChem ID:64368889

Update Time:2026-03-11

8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

- CS-0249122
- 8-chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine
- 1339409-33-4
- Z1224470957
- EN300-4254690
- AKOS013691519
- 1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 8-chloro-
- 8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine
- Inchi： 1S/C5H4ClN5/c6-3-4-9-10-5(7)11(4)2-1-8-3/h1-2H,(H2,7,10)
- InChI Key： VRDFVDWJEYJRQG-UHFFFAOYSA-N
- SMILES： ClC1C2=NN=C(N)N2C=CN=1

Computed Properties

Exact Mass: 169.0155228g/mol
Monoisotopic Mass: 169.0155228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 69.1Å²

Experimental Properties

Density: 1.95±0.1 g/cm3(Predicted)
pka: 1.45±0.30(Predicted)

8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine Pricemore >>

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